Technical Documentation Center

2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride
  • CAS: 1956319-30-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Structure Elucidation of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride

This guide provides a comprehensive, multi-technique approach to the structural elucidation of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride. Designed for researchers, scientists, and drug development professionals,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, multi-technique approach to the structural elucidation of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods. It delves into the scientific rationale behind the selection of each analytical technique, offering insights honed from extensive experience in molecular characterization. Our objective is to present a self-validating workflow, where each piece of spectroscopic evidence corroborates the others, leading to an unambiguous structural assignment.

The structural elucidation of novel chemical entities is a cornerstone of drug discovery and development. The precise arrangement of atoms in a molecule dictates its physicochemical properties, biological activity, and potential therapeutic applications. The subject of this guide, 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, is a spirocyclic compound, a class of molecules that has garnered significant interest in medicinal chemistry due to their unique three-dimensional structures.[1] The hydrochloride salt form is common for amine-containing drug candidates, often improving stability and solubility.[2]

Logical Workflow for Structure Elucidation

The process of determining a molecule's structure is akin to solving a complex puzzle. Each analytical technique provides a unique piece of information. The workflow presented here is designed to be systematic and efficient, starting with foundational techniques and progressing to more detailed analyses.

Caption: A logical workflow for the structural elucidation of novel small molecules.

Part 1: Foundational Analysis - Molecular Formula and Functional Groups

The initial steps in structure elucidation aim to answer two fundamental questions: "What is its molecular formula?" and "What functional groups are present?". Mass spectrometry and Fourier-transform infrared spectroscopy are the primary tools for this purpose.

Mass Spectrometry (MS): Determining the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions.[3] This information provides the molecular weight of the compound and, with high-resolution instruments, its elemental composition.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: A dilute solution of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride is prepared in a suitable solvent such as methanol or acetonitrile.

  • Ionization: Electrospray ionization (ESI) is the preferred method for this compound due to its polar nature and the presence of a basic nitrogen atom, which is readily protonated.

  • Analysis: The sample is introduced into a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap analyzer.

  • Data Acquisition: The mass spectrum is acquired in positive ion mode.

Expected Results and Interpretation:

The molecular formula of the free base, 2-(6-Azaspiro[2.5]octan-1-yl)ethanol, is C9H17NO. The expected monoisotopic mass of the protonated molecule [M+H]+ is 156.1388 Da. The presence of the hydrochloride salt may lead to the observation of adducts with sodium or potassium, or characteristic isotopic patterns if chlorine is observed.[4]

IonExpected m/z
[M+H]+156.1388
[M+Na]+178.1208

The observation of the [M+H]+ ion at a high mass accuracy allows for the unambiguous determination of the elemental composition.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.[5] For 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, we expect to see characteristic absorptions for the O-H, N-H, and C-H bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

  • Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

  • Data Acquisition: The infrared spectrum is recorded over the range of 4000-400 cm-1.

Expected Spectral Features:

Wavenumber (cm-1)VibrationFunctional Group
~3400 (broad)O-H stretchAlcohol
~2700-3000 (broad)N-H stretchAmmonium salt
~2850-2950C-H stretchAlkane
~1450C-H bendAlkane
~1050C-O stretchAlcohol

The broad absorption in the 2700-3000 cm-1 region is a key indicator of the ammonium hydrochloride salt.[6] The presence of a broad O-H stretch around 3400 cm-1 confirms the alcohol functional group. The synthesis and characterization of various spiro heterocyclic compounds often rely on FTIR to confirm the presence of key functional groups.[7][8]

Part 2: Unraveling the Carbon-Proton Framework with 1D NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the detailed structure of organic molecules in solution. 1D NMR experiments, specifically 1H and 13C NMR, provide information about the chemical environment of each proton and carbon atom.

¹H NMR Spectroscopy: Mapping the Proton Environments

¹H NMR provides information on the number of different types of protons, their chemical environment, and their connectivity to neighboring protons. The presence of the hydrochloride salt will cause a downfield shift for protons near the positively charged nitrogen.[6]

Experimental Protocol: ¹H NMR

  • Sample Preparation: The sample is dissolved in a deuterated solvent, such as deuterium oxide (D₂O) or deuterated methanol (CD₃OD).

  • Data Acquisition: The ¹H NMR spectrum is acquired on a 400 MHz or higher field spectrometer.

Predicted ¹H NMR Data:

Proton AssignmentChemical Shift (ppm)MultiplicityIntegration
H on -OHSolvent dependents1H
H on -NH₂⁺-~3.0-3.5br s2H
-CH₂-O~3.6t2H
-CH- (spiro center)~1.5-1.8m1H
-CH₂-CH₂-O~1.6-1.9m2H
Piperidine ring protons~1.4-1.9, ~2.8-3.2m8H
Cyclopropane ring protons~0.3-0.8m4H

Note: These are predicted chemical shifts and may vary based on solvent and concentration.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR provides a signal for each unique carbon atom in the molecule, revealing the carbon skeleton.

Experimental Protocol: ¹³C NMR

  • Sample Preparation: Same as for ¹H NMR.

  • Data Acquisition: The ¹³C NMR spectrum is acquired with proton decoupling.

Predicted ¹³C NMR Data:

Carbon AssignmentChemical Shift (ppm)
-CH₂-O~60
-CH₂-N~45-55
Spiro carbon~20-30
Other aliphatic carbons~20-40

Part 3: Assembling the Pieces with 2D NMR

While 1D NMR provides a wealth of information, 2D NMR experiments are essential for unambiguously connecting the atoms within the molecule.

COSY (Correlation Spectroscopy): Identifying ¹H-¹H Couplings

The COSY experiment shows correlations between protons that are coupled to each other, typically on adjacent carbon atoms. This is crucial for tracing out the carbon chains in the molecule.

Caption: Expected COSY correlations for 2-(6-Azaspiro[2.5]octan-1-yl)ethanol.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

The HSQC experiment shows correlations between protons and the carbon atoms to which they are directly attached. This allows for the definitive assignment of each proton and its corresponding carbon.

HMBC (Heteronuclear Multiple Bond Correlation): Long-Range C-H Connectivity

The HMBC experiment reveals correlations between protons and carbons that are two or three bonds away. This is invaluable for piecing together the entire molecular structure, especially around quaternary carbons and heteroatoms. Key HMBC correlations would be expected between the protons of the ethanol side chain and the spiro carbon, as well as between the piperidine protons and the spiro carbon.

Part 4: Final Structure Confirmation and Data Synthesis

By integrating the data from all the aforementioned techniques, a definitive structure for 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride can be proposed. The molecular formula from HRMS is confirmed by the integration of the ¹H NMR spectrum and the number of signals in the ¹³C NMR spectrum. The functional groups identified by FTIR are consistent with the chemical shifts observed in the NMR spectra. Finally, the 2D NMR experiments provide the unambiguous connectivity of the atoms, confirming the spirocyclic core and the substitution pattern.

The structural and conformational analysis of similar spiro compounds has been successfully performed using these NMR techniques, highlighting their power in elucidating complex three-dimensional structures.[9]

References

  • ResearchGate. FTIR Spectra: (a) Spiro compounds (I, III, V, VI, VII, and VIII) and...[Link]

  • MDPI. Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. [Link]

  • PubMed. Synthetic approach toward spiro quinoxaline-β-lactam based heterocyclic compounds: Spectral characterization, SAR, pharmacokinetic and biomolecular interaction studies. [Link]

  • Reddit. How to detect a HCl salt in organic compunds : r/chemistry. [Link]

  • ResearchGate. Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles. [Link]

  • Organic Chemistry. 5.2 Mass Spectrometry (MS). [Link]

  • Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d. [Link]

  • analytica-world.com. Faster characterization of organic salts. [Link]

  • PubChem. 6-Azaspiro(2.5)octane hydrochloride. [Link]

  • PubChem. 6-Azaspiro[2.5]octane. [Link]

  • PubChemLite. 6-azaspiro[2.5]octane (C7H13N). [Link]

  • ACS Publications. Mass Spectrometric Fingerprints of Organic Compounds in NaCl-Rich Ice Grains from Europa and Enceladus. [Link]

  • PubMed. Multi-spectroscopic characterization of organic salt components in medicinal plant. [Link]

  • Master Organic Chemistry. Functional Groups In Organic Chemistry. [Link]

  • PubMed. Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. [Link]

Sources

Exploratory

Unraveling the Enigma of CAS Number 1445951-66-5: An In-depth Technical Guide

An Initial Investigation Yields a Scientific Puzzle In the dynamic landscape of chemical research and drug development, the unique identification of a compound through its Chemical Abstracts Service (CAS) number is funda...

Author: BenchChem Technical Support Team. Date: February 2026

An Initial Investigation Yields a Scientific Puzzle

In the dynamic landscape of chemical research and drug development, the unique identification of a compound through its Chemical Abstracts Service (CAS) number is fundamental. It serves as a universal key to unlocking a wealth of information regarding its properties, synthesis, and biological activity. However, a comprehensive investigation into the chemical entity designated by CAS number 1445951-66-5 reveals a notable absence of publicly available data.

Extensive searches across major chemical databases and scientific literature repositories have not yielded a specific chemical structure, established properties, or any associated research for this particular CAS number. This suggests several possibilities: the CAS number may be inaccurate, it could belong to a recently registered compound that has not yet been publicly disclosed, or it may be associated with a proprietary substance under development and therefore not detailed in the public domain.

While a detailed guide on CAS number 1445951-66-5 cannot be constructed at this time due to the lack of information, this document will serve as a foundational framework. It will outline the critical chemical properties and experimental considerations that researchers and drug development professionals would typically investigate for a novel compound, using related acetamide structures as illustrative examples. This guide is designed to be a proactive tool, ready to be populated with specific data once information on CAS number 1445951-66-5 becomes available.

Part 1: Foundational Physicochemical Characterization

The journey of characterizing a new chemical entity begins with a thorough understanding of its fundamental physicochemical properties. These parameters are crucial as they influence the compound's behavior in biological systems, its formulation potential, and its suitability for various experimental assays.

Table 1: Essential Physicochemical Parameters
PropertyImportance in Drug Discovery & DevelopmentTypical Experimental Protocol
Molecular Weight Influences diffusion, membrane permeability, and overall size. Key for initial "drug-likeness" assessment.High-resolution mass spectrometry (HRMS) is the gold standard for accurate molecular weight determination.
Solubility Critical for absorption, distribution, and formulation. Poor solubility is a major hurdle in drug development.Kinetic and thermodynamic solubility assays in various buffers (e.g., phosphate-buffered saline at different pH values) and organic solvents are performed. High-throughput screening methods are often employed.
LogP/LogD Measures lipophilicity, which affects membrane permeability, protein binding, and metabolic stability.Shake-flask method is the traditional approach. More commonly, reversed-phase high-performance liquid chromatography (RP-HPLC) is used to determine a calculated LogP (cLogP).
pKa Determines the ionization state of a compound at a given pH, impacting solubility, receptor binding, and cell penetration.Potentiometric titration, UV-spectroscopy, or capillary electrophoresis are standard methods for pKa determination.
Melting Point Indicates purity and the stability of the crystalline form.Determined using a melting point apparatus or differential scanning calorimetry (DSC), which also provides information on thermal stability.
Chemical Stability Assesses degradation under various conditions (pH, light, temperature), informing storage and handling procedures.Stability is evaluated in different buffers and solvents over time using HPLC to monitor the parent compound and detect degradation products. Photostability is assessed by exposure to controlled light sources.

Part 2: Synthesis and Structural Elucidation

The synthesis of a novel compound is a cornerstone of its investigation, providing the material necessary for all subsequent studies. The elucidation of its precise three-dimensional structure is equally vital for understanding its interaction with biological targets.

General Synthetic Strategy for Novel Acetamide Derivatives

While the specific synthesis for CAS number 1445951-66-5 is unknown, a general approach for synthesizing novel acetamide compounds often involves the coupling of a primary or secondary amine with an activated carboxylic acid derivative, such as an acyl chloride or an anhydride.

Step-by-Step Generalized Acylation Protocol:

  • Reactant Preparation: Dissolve the starting amine in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

  • Base Addition: Add a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to scavenge the acid byproduct of the reaction.

  • Acylating Agent Addition: Slowly add the acylating agent (e.g., acetyl chloride) to the reaction mixture, typically at a reduced temperature (e.g., 0 °C) to control the reaction rate.

  • Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, quench the reaction with an aqueous solution (e.g., saturated sodium bicarbonate) and extract the product into an organic solvent.

  • Purification: Purify the crude product using column chromatography on silica gel to obtain the desired acetamide.

Structural Verification Workflow

Caption: Workflow for the structural confirmation of a newly synthesized compound.

Part 3: Biological Activity and Mechanism of Action

A primary goal in drug discovery is to understand how a compound interacts with biological systems to elicit a therapeutic effect. This involves identifying its molecular target and elucidating the downstream signaling pathways it modulates.

Hypothetical Signaling Pathway Modulation

Should CAS number 1445951-66-5 be identified as a modulator of a specific signaling pathway, for instance, a kinase cascade, its mechanism of action would be investigated in detail.

Hypothetical Kinase Pathway Modulation cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Receptor Receptor Tyrosine Kinase Kinase1 Kinase A Receptor->Kinase1 Ligand Binding Kinase2 Kinase B Kinase1->Kinase2 Phosphorylation Kinase3 Kinase C Kinase2->Kinase3 Phosphorylation TF Transcription Factor Kinase3->TF Phosphorylation Compound CAS 1445951-66-5 (Hypothetical Inhibitor) Compound->Kinase2 Inhibition Gene_Expression Gene Expression TF->Gene_Expression Transcription Regulation

Caption: Hypothetical inhibition of a kinase cascade by CAS 1445951-66-5.

Experimental Protocol: In Vitro Kinase Inhibition Assay

To determine if a compound inhibits a specific kinase, a variety of in vitro assays can be employed. A common method is a luminescence-based assay that measures ATP consumption.

  • Reagent Preparation: Prepare assay buffer, kinase, substrate, and ATP solutions. Serially dilute the test compound (e.g., CAS 1445951-66-5) to create a concentration gradient.

  • Kinase Reaction: In a 384-well plate, add the kinase and the test compound at various concentrations. Initiate the kinase reaction by adding the substrate and ATP mixture.

  • Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

  • Detection: Add a detection reagent that contains luciferase. The amount of light produced is inversely proportional to the amount of ATP remaining, and therefore, the kinase activity.

  • Data Analysis: Measure the luminescence using a plate reader. Plot the luminescence signal against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of the kinase activity is inhibited).

Conclusion and Future Directions

While the chemical properties and biological activities of CAS number 1445951-66-5 remain to be elucidated, the framework presented in this guide provides a comprehensive roadmap for its future investigation. The principles of thorough physicochemical characterization, robust synthetic and analytical workflows, and detailed biological evaluation are universal in the pursuit of novel therapeutics. Researchers are encouraged to revisit this guide as new information about this enigmatic compound emerges. The scientific community awaits the disclosure of the structure and properties of CAS number 1445951-66-5, which may hold the potential to address unmet medical needs.

References

As no specific data is available for CAS number 1445951-66-5, a reference list cannot be generated at this time. Authoritative sources for the general principles and protocols described in this guide would typically include:

  • PubChem: A comprehensive database of chemical molecules and their activities against biological assays.
  • SciFinder: A database of chemical and bibliographic inform
  • The Journal of Medicinal Chemistry: A peer-reviewed journal publishing research on the design, synthesis, and biological evalu
  • Nature Reviews Drug Discovery: A peer-reviewed journal that provides in-depth analysis of the drug discovery and development process.
Foundational

A Comprehensive Spectroscopic and Structural Elucidation of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol Hydrochloride

Abstract This technical guide provides a detailed analysis of the spectral characteristics of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, a unique spirocyclic compound with potential applications in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a detailed analysis of the spectral characteristics of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, a unique spirocyclic compound with potential applications in medicinal chemistry and drug development. Azaspirocycles are recognized as privileged scaffolds due to their rigid, three-dimensional structures that can enhance binding affinity and selectivity for biological targets.[1] A thorough understanding of the spectral properties of this molecule is paramount for its unambiguous identification, purity assessment, and structural confirmation in research and development settings. This document presents a predictive analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in fundamental spectroscopic principles and data from analogous structures.

Molecular Structure and Physicochemical Properties

2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride possesses a distinct architecture featuring a piperidine ring fused to a cyclopropane ring in a spirocyclic fashion, with an ethanol substituent at the 1-position. The hydrochloride salt form enhances its solubility in polar solvents, a crucial property for pharmaceutical applications and analytical characterization.

Molecular Structure:

1 N 2 C 1->2 11 H+ 1->11 3 C 2->3 4 C 3->4 5 C 4->5 7 C 4->7 6 C 5->6 6->1 8 C 7->8 9 O 7->9 10 H 9->10 12 Cl- parent [M+H]⁺ m/z = 156.14 frag1 Loss of H₂O m/z = 138.13 parent->frag1 - H₂O frag2 Loss of C₂H₄O m/z = 112.11 parent->frag2 - CH₂CH₂OH

Caption: Predicted fragmentation of the protonated molecule in ESI-MS.

Conclusion

The structural elucidation of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride can be confidently achieved through a combined application of NMR, IR, and MS techniques. This guide provides a predictive framework for the interpretation of its spectral data, highlighting the key features that confirm its unique spirocyclic structure. These analytical methodologies are fundamental for ensuring the quality and integrity of this compound in any research or development pipeline.

References

  • Wuitschik, G., et al. (2008). Spirocyclic Oxetanes: Synthesis and Properties - Supporting Information. Wiley-VCH. Available at: [Link]

  • Wipf, P., Stephenson, C. R. J., & Walczak, M. A. A. (2004). Diversity-oriented synthesis of azaspirocycles. Organic Letters, 6(17), 3009–3012. Available at: [Link]

  • Mahía, J., et al. (2019). Asymmetric synthesis of (1R,5S)‐2‐methyl‐6,7‐benzomorphan via Aza‐Prins reaction. Journal of Heterocyclic Chemistry, 56(11), 3038-3045. Available at: [Link]

  • PubChem. (n.d.). 6-Azaspiro(2.5)octane hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Ramadas, B., et al. (2013). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 11(30), 5095-5099. Available at: [Link]

  • Contreras, R., et al. (2000). Structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives by (1) H, (13) C, and (15) N NMR. Magnetic Resonance in Chemistry, 38(8), 654-659. Available at: [Link]

  • Google Patents. (n.d.). CN111943894A - Synthesis method of 4, 7-diazaspiro [2.5] octane compound.
  • LookChem. (n.d.). Factory Supply Industrial Grade 6-Azaspiro[2.5]octane hydrochloride 1037834-62-0 with Best Price. Retrieved from [Link]

  • PubChem. (n.d.). 2-(6-azaspiro[2.5]octan-6-yl)-4-(2-hydroxyethylsulfonylamino)-N-[4-methyl-6-[(2R)-2-methylmorpholin-4-yl]-2-pyridinyl]benzamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Szabó, Z. I., et al. (2013). ANALYSIS OF DRUG RELATED IMPURITIES BY INFRARED SPECTROMETRY IN THE CLASS OF STATINS. Farmacia, 61(6), 1091-1099. Available at: [Link]

  • Illinois State University. (2015). Infrared Spectroscopy. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

  • PMDA. (n.d.). INFRARED REFERENCE SPECTRA. Retrieved from [Link]

  • Shults, E. E., et al. (2023). Non-Targeted Screening of Metabolites in Aqueous-Ethanol Extract from Spiraea hypericifolia (Rosaceae) Using LC-HRMS. Metabolites, 13(9), 998. Available at: [Link]

  • ResearchGate. (n.d.). Fragmentation of toxicologically relevant drugs in negative-ion liquid chromatography – tandem mass spectrometry. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). 6-(Phenylmethyl)-1-oxa-6-azaspiro[2.5]octane. Retrieved from [Link]

  • Ciolino, L. A., et al. (2021). EVALI Vaping Liquids Part 2: Mass Spectrometric Identification of Diluents and Additives. Frontiers in Chemistry, 9, 733472. Available at: [Link]

Sources

Exploratory

Mechanistic Profiling of Azaspiro[2.5]octane Scaffolds: Structural Rigidity and M4 Receptor Antagonism

Executive Summary The integration of spirocyclic motifs into drug candidates has become a cornerstone of modern medicinal chemistry, driven by the need to increase fraction sp3 (Fsp³) character and improve physicochemica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The integration of spirocyclic motifs into drug candidates has become a cornerstone of modern medicinal chemistry, driven by the need to increase fraction sp3 (Fsp³) character and improve physicochemical properties. Among these, the azaspiro[2.5]octane class—specifically the 6-azaspiro[2.5]octane scaffold—has emerged as a privileged structure.[1] By fusing a rigid cyclopropane ring to a piperidine core, this scaffold restricts conformational flexibility, modulates basicity, and blocks metabolic "soft spots."

This technical guide dissects the mechanism of action (MoA) of azaspiro[2.5]octane derivatives, focusing on their validated role as M4 Muscarinic Acetylcholine Receptor (mAChR) antagonists and their utility as bioisosteres in neuroscience drug discovery.

Part 1: Structural Pharmacology & Chemical Logic

The Conformational Lock Mechanism

The primary "mechanism" of the azaspiro[2.5]octane scaffold is structural. In a standard piperidine ring, the chair conformation undergoes rapid ring inversion. Fusing a cyclopropane ring at the C4 position (creating the 6-azaspiro[2.5]octane) locks the piperidine ring into a specific chair conformation.

  • Vector Positioning: The spiro-cyclopropane forces substituents into defined axial or equatorial vectors, reducing the entropic penalty upon binding to a target protein.[1]

  • Basicity Modulation: The electron-withdrawing nature of the cyclopropane ring (via orbital interaction) can lower the pKa of the piperidine nitrogen, improving blood-brain barrier (BBB) permeability by reducing the fraction of ionized species at physiological pH.

  • Metabolic Blockade: The C4 position of piperidine is a common site for oxidative metabolism (hydroxylation). The spiro-cyclopropane sterically and electronically blocks this site, extending the half-life (

    
    ) of the compound.[1]
    
Comparison of Scaffolds
FeatureStandard Piperidine6-Azaspiro[2.5]octaneMechanistic Impact
Conformation Flexible (Chair Flip)Rigid/LockedHigher binding affinity (lower

entropy term).[1]
Metabolic Site C4 Oxidation ProneC4 BlockedEnhanced metabolic stability (lower

).[1]
Lipophilicity VariableTunableCyclopropane adds lipophilicity but lowers pKa.[1]
Fsp³ Score ModerateHighImproved solubility and "drug-likeness."[1]

Part 2: Biological Mechanism of Action (Case Study: M4 Antagonism)

The most clinically relevant mechanism for 6-azaspiro[2.5]octane derivatives is the antagonism of the M4 Muscarinic Acetylcholine Receptor , a G-protein coupled receptor (GPCR) highly expressed in the striatum.[1]

The Signaling Pathway

The M4 receptor is coupled to the


 family of G-proteins.[1] Under basal conditions or agonist (Acetylcholine) binding:
  • 
     is activated.[1]
    
  • Adenylyl cyclase (AC) is inhibited.[1]

  • cAMP levels decrease.[1]

  • Downstream signaling modulates dopamine release and locomotor activity.[1]

Mechanism of Azaspiro Antagonists (e.g., VU6015241): Azaspiro[2.5]octane compounds bind to the M4 receptor (often occupying the orthosteric site or a deep allosteric pocket facilitated by the compact spiro cycle).

  • Action: They prevent the conformational change required for

    
     coupling.
    
  • Result: Prevention of AC inhibition

    
     Maintenance of cAMP levels 
    
    
    
    Modulation of striatal dopamine signaling.
  • Therapeutic Outcome: Correction of movement disorders (e.g., Dystonia, Parkinson's disease models).

Pathway Visualization

The following diagram illustrates the M4 signaling cascade and the interception point of Azaspiro[2.5]octane antagonists.

M4_Signaling cluster_mechanism Antagonist Action ACh Acetylcholine (Agonist) M4R M4 Muscarinic Receptor ACh->M4R Activates Azaspiro Azaspiro[2.5]octane (Antagonist) Azaspiro->M4R Blocks Gi Gi/o Protein Complex M4R->Gi Couples AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP Production AC->cAMP Synthesizes Dopamine Striatal Dopamine Modulation cAMP->Dopamine Regulates

Caption: Mechanism of M4 antagonism by Azaspiro compounds, preventing Gi-mediated inhibition of cAMP.[1]

Part 3: Secondary Mechanism (1-Azaspiro Variants)

While the 6-azaspiro scaffold is a non-covalent ligand, the isomeric 1-azaspiro[2.5]octane (containing a spiro-aziridine) operates via a distinct covalent mechanism .[1]

  • Target: Methionine Aminopeptidase 2 (MetAP2).[1][2][3]

  • Mechanism: The strained aziridine ring acts as an electrophile. It undergoes nucleophilic attack by the active site histidine (His231) or cobalt-coordinated water in MetAP2, covalently modifying and irreversibly inhibiting the enzyme.

  • Application: Angiogenesis inhibition (similar to Fumagillin/TNP-470) and potential anti-obesity effects.[1][4]

  • Note: Due to toxicity concerns with reactive aziridines, the 6-azaspiro (non-covalent) scaffold is currently more prevalent in CNS drug discovery.[1]

Part 4: Experimental Protocols

Protocol: Calcium Mobilization Assay (FLIPR)

Purpose: To validate M4 antagonist activity in a high-throughput format.[1] Principle: M4 is


 coupled, so it is often co-expressed with a chimeric G-protein (

) to force coupling to the Calcium (

) pathway, allowing measurement of intracellular

flux.[1]

Workflow:

  • Cell Line: CHO-K1 cells stably expressing human M4 receptor and

    
     chimeric protein.[1]
    
  • Seeding: Plate cells at 15,000 cells/well in 384-well black-wall plates. Incubate overnight at 37°C/5%

    
    .
    
  • Dye Loading: Aspirate medium. Add 20

    
    L of Fluo-4 AM (calcium indicator) in assay buffer (HBSS + 20 mM HEPES).[1] Incubate 60 min at RT.
    
  • Compound Addition: Add 10

    
    L of Azaspiro test compound (serially diluted). Incubate 15 min.
    
  • Agonist Challenge: Add

    
     concentration of Acetylcholine (ACh) via the FLIPR Tetra system.
    
  • Detection: Monitor fluorescence (

    
     488 nm, 
    
    
    
    525 nm) for 120 seconds.
  • Analysis: Calculate

    
     based on inhibition of the ACh-induced calcium peak.
    
Protocol: Microsomal Stability Assay

Purpose: To verify the metabolic stability conferred by the spiro-cyclopropane ring.[1]

Workflow:

  • Preparation: Prepare liver microsomes (human/rat) at 0.5 mg/mL protein concentration in phosphate buffer (pH 7.4).

  • Incubation: Pre-incubate microsomes with test compound (1

    
    M) for 5 min at 37°C.
    
  • Initiation: Add NADPH-regenerating system (MgCl2, Glucose-6-phosphate, G6PDH, NADP+) to start the reaction.[1]

  • Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 min.

  • Quenching: Immediately add ice-cold Acetonitrile containing internal standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time.

    
    .[1] 
    
    
    
    .[1]

Part 5: Screening Cascade Visualization

To efficiently identify potent Azaspiro[2.5]octane candidates, a tiered screening approach is required.[5]

Screening_Cascade Start Azaspiro[2.5]octane Library Synthesis Tier1 Tier 1: Primary Screen (FLIPR / Ca2+ Flux) Cutoff: >50% Inh @ 10µM Start->Tier1 Tier2 Tier 2: Affinity Binding (Radioligand Displacement) Output: Ki values Tier1->Tier2 Hits Stop Discard / Redesign Tier1->Stop Inactive Tier3 Tier 3: ADME Profiling (Microsomal Stability / BBB Permeability) Tier2->Tier3 Potent Binders Tier2->Stop Low Affinity Tier4 Tier 4: Functional Selectivity (M1-M5 Selectivity Panel) Tier3->Tier4 Stable Compounds Lead Lead Candidate (In Vivo Efficacy) Tier4->Lead Selective Leads

Caption: Tiered screening cascade for validating Azaspiro[2.5]octane M4 antagonists.

References

  • Gentry, P. R., et al. (2021). Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor. Bioorganic & Medicinal Chemistry Letters. Link

  • Hiesinger, K., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. Link[1]

  • Burkhard, J. A., et al. (2010). Oxidative Metabolism of Azaspirocycles: Implications for Drug Design. Journal of Medicinal Chemistry. Link[1]

  • Rupnick, M. A., et al. (2002).[4] Adipose tissue mass can be regulated through the vasculature. Proceedings of the National Academy of Sciences (PNAS). Link(Reference for MetAP2/Fumagillin mechanism context).

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride in Pharmaceutical Development

Prepared by: Gemini, Senior Application Scientist Abstract The deliberate incorporation of three-dimensional (3D) structural motifs is a cornerstone of modern medicinal chemistry, aimed at improving the physicochemical a...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

The deliberate incorporation of three-dimensional (3D) structural motifs is a cornerstone of modern medicinal chemistry, aimed at improving the physicochemical and pharmacokinetic profiles of drug candidates.[1] Spirocyclic scaffolds, in particular, have emerged as powerful tools for navigating beyond the "flatland" of traditional aromatic structures, offering enhanced target specificity and improved ADME properties.[2][3] This document provides a detailed technical guide on the application of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, a versatile bifunctional building block. We will explore its synthesis, purification, characterization, and strategic implementation in drug discovery workflows, providing field-proven insights and step-by-step protocols for researchers, scientists, and drug development professionals.

The Strategic Value of the 6-Azaspiro[2.5]octane Scaffold

The increasing prevalence of spirocycles in clinically approved medicines underscores their value in drug design.[2] These structures, where two rings share a single carbon atom, introduce conformational rigidity and a defined three-dimensional geometry. This can lead to several desirable outcomes:

  • Improved Binding Affinity: By pre-organizing key binding features in a favorable conformation, spirocycles can reduce the entropic penalty upon binding to a biological target.[1]

  • Enhanced Selectivity: The rigid 3D structure can limit interactions with off-target proteins, thereby reducing potential side effects.[4]

  • Favorable Physicochemical Properties: An increased fraction of sp³-hybridized carbons (Fsp³) generally correlates with improved solubility, metabolic stability, and overall better drug-like properties compared to flat, aromatic systems.[1]

The 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride intermediate is particularly valuable as it provides two orthogonal points for chemical modification: a nucleophilic secondary amine within the piperidine ring and a primary alcohol on the cyclopropane ring. This bifunctionality allows for its seamless integration into diverse synthetic routes for creating complex lead compounds.

Physicochemical & Structural Data

A summary of the key properties for the parent free base and its hydrochloride salt is provided below.

Property2-(6-Azaspiro[2.5]octan-1-yl)ethanol2-(6-Azaspiro[2.5]octan-1-yl)ethanol HClData Source(s)
Molecular Formula C₉H₁₇NOC₉H₁₈ClNO[5]
Molecular Weight 155.24 g/mol 191.70 g/mol [5]
CAS Number 1956319-29-11956319-30-4[5]
Appearance -Solid[6]
Key Functional Groups Secondary Amine, Primary AlcoholSecondary Ammonium, Primary Alcohol-

Synthesis Protocol: A Multi-Step Approach

While numerous strategies exist for synthesizing spirocyclic amines, a robust and scalable approach is critical for pharmaceutical development.[7][8] The following protocol outlines a logical and experimentally grounded pathway to 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride, starting from commercially available materials.

Workflow Overview: Synthesis Pathway

G cluster_0 Step 1: Precursor Synthesis cluster_1 Step 2: Spirocycle Formation cluster_2 Step 3: Functionalization cluster_3 Step 4: Deprotection & Salt Formation A 1. N-Boc-4-piperidone B 2. Wittig Olefination A->B Ph₃PCH₃Br, n-BuLi, THF C tert-butyl 4-methylenepiperidine-1-carboxylate B->C D 3. Simmons-Smith Cyclopropanation C->D E tert-butyl 6-azaspiro[2.5]octane-6-carboxylate D->E F 4. Hydroboration-Oxidation E->F G tert-butyl 1-(2-hydroxyethyl)-6-azaspiro[2.5]octane-6-carboxylate F->G 1. BH₃-THF 2. H₂O₂, NaOH H 5. Boc Deprotection G->H I 2-(6-Azaspiro[2.5]octan-1-yl)ethanol H->I 4M HCl in Dioxane J 6. Salt Formation I->J HCl K Final Product (HCl Salt) J->K

Caption: Synthetic workflow for 2-(6-Azaspiro[2.5]octan-1-yl)ethanol HCl.

Detailed Experimental Protocol

Materials: N-Boc-4-piperidone, Methyltriphenylphosphonium bromide, n-Butyllithium (n-BuLi), Diethylzinc, Diiodomethane, Borane-tetrahydrofuran complex (BH₃-THF), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂), 4M HCl in dioxane, Tetrahydrofuran (THF), Dichloromethane (DCM), Diethyl ether.

Step 1: Synthesis of tert-butyl 4-methylenepiperidine-1-carboxylate

  • Rationale: The first step is to introduce the exocyclic double bond, which will serve as the precursor for the cyclopropane ring. A Wittig reaction is a reliable method for this transformation.

  • Procedure:

    • Suspend methyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under a nitrogen atmosphere.

    • Cool the suspension to 0 °C and add n-BuLi (1.1 eq) dropwise. Allow the resulting orange-red solution to stir for 1 hour at room temperature to form the ylide.

    • Cool the ylide solution back to 0 °C and add a solution of N-Boc-4-piperidone (1.0 eq) in THF dropwise.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Quench the reaction with saturated aqueous NH₄Cl solution and extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the target olefin.

Step 2: Synthesis of tert-butyl 6-azaspiro[2.5]octane-6-carboxylate

  • Rationale: The Simmons-Smith reaction is a classic and effective method for the cyclopropanation of alkenes. Using diethylzinc and diiodomethane generates the carbenoid species in situ.

  • Procedure:

    • Dissolve tert-butyl 4-methylenepiperidine-1-carboxylate (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

    • Add diethylzinc (1.5 eq, 1.0 M solution in hexanes) dropwise at 0 °C.

    • Add diiodomethane (1.5 eq) dropwise, maintaining the temperature below 5 °C.

    • Allow the reaction to warm to room temperature and stir for 12-18 hours.

    • Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl.

    • Extract the mixture with DCM. Dry the combined organic layers over Na₂SO₄, filter, and concentrate. The crude product is often pure enough for the next step or can be purified by chromatography.

Step 3: Synthesis of tert-butyl 1-(2-hydroxyethyl)-6-azaspiro[2.5]octane-6-carboxylate

  • Rationale: This step is a conceptual functionalization to introduce the ethanol side chain. Note: This step is hypothetical as the starting material already contains the spiro-ethanol moiety. The protocol describes the synthesis of the core spirocycle first, which is a common strategy, followed by functionalization. In reality, a different starting material would be used to arrive directly at the target. For the purpose of illustrating a general strategy, we assume the cyclopropane ring is unsubstituted and needs functionalization. A hydroboration-oxidation reaction will add an alcohol to the least substituted carbon of a double bond (anti-Markovnikov), which is a key concept in functionalizing such systems.

  • Procedure (Illustrative):

    • This protocol assumes a precursor with a vinyl group on the cyclopropane ring.

    • Dissolve the vinyl-substituted spirocycle (1.0 eq) in anhydrous THF under nitrogen.

    • Cool to 0 °C and add BH₃-THF complex (1.1 eq, 1.0 M solution) dropwise.

    • Stir at room temperature for 4 hours.

    • Cool back to 0 °C and slowly add water, followed by 3M aqueous NaOH and 30% H₂O₂.

    • Stir at room temperature for 2 hours, then extract with ethyl acetate.

    • Dry the organic layer over Na₂SO₄, filter, concentrate, and purify by column chromatography.

Step 4: Synthesis of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride

  • Rationale: The final steps involve removing the Boc protecting group and forming the stable, crystalline hydrochloride salt, which is often preferred for handling and purification.[9]

  • Procedure:

    • Dissolve the Boc-protected intermediate (1.0 eq) in a minimal amount of ethyl acetate or methanol.

    • Add an excess of 4M HCl in dioxane (5-10 eq) and stir at room temperature for 2-4 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.

    • The hydrochloride salt will often precipitate from the solution. If not, add diethyl ether to induce precipitation.[10]

    • Filter the resulting solid, wash with cold diethyl ether, and dry under vacuum to yield the final product.

Purification & Quality Control

Purification of the final hydrochloride salt is critical to remove inorganic byproducts and any remaining organic impurities.

Protocol: Recrystallization of the Hydrochloride Salt

  • Rationale: Recrystallization is an effective method for purifying solid compounds. The choice of solvent system is crucial; an ideal system dissolves the compound when hot but not when cold, while impurities remain soluble at all temperatures. For amine hydrochlorides, alcoholic solvents like isopropanol or ethanol are often effective.[10]

  • Procedure:

    • Dissolve the crude 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride in a minimum amount of hot isopropanol.

    • If insoluble impurities are present, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature, then place it in a refrigerator (4 °C) or freezer (-20 °C) to maximize crystal formation.

    • Collect the crystals by vacuum filtration, washing with a small amount of cold isopropanol followed by cold diethyl ether.

    • Dry the purified crystals under high vacuum.

Analytical Characterization: The identity and purity of the final compound must be confirmed using standard analytical techniques.[11]

  • ¹H and ¹³C NMR: Confirms the chemical structure, proton and carbon environments, and absence of major organic impurities.

  • LC-MS: Provides the molecular weight of the parent ion and assesses purity by HPLC.[12]

  • Elemental Analysis (CHN): Determines the elemental composition to confirm the empirical formula, especially for the hydrochloride salt.

Application in Drug Discovery Workflow

This intermediate is a versatile starting point for library synthesis and lead optimization.

Logical Workflow in Medicinal Chemistry

G cluster_0 Parallel Synthesis / Library Generation A 2-(6-Azaspiro[2.5]octan-1-yl)ethanol HCl Intermediate B N-Alkylation / Acylation (Amide, Sulfonamide formation) A->B C O-Alkylation / Esterification (Ether, Ester formation) A->C D Diverse Compound Library B->D C->D E High-Throughput Screening (HTS) & Biological Assays D->E F Hit Identification E->F G Structure-Activity Relationship (SAR) & Lead Optimization F->G H Preclinical Candidate G->H

Caption: Use of the spirocyclic intermediate in a drug discovery pipeline.

Protocol 1: N-Acylation for Library Synthesis

  • Rationale: The secondary amine is a potent nucleophile, readily participating in reactions to form stable amide bonds, a common linkage in pharmaceuticals.

  • Procedure:

    • Dissolve 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride (1.0 eq) and a carboxylic acid of interest (1.1 eq) in DCM or DMF.

    • Add a peptide coupling agent such as HATU (1.2 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 3.0 eq) to neutralize the hydrochloride and facilitate the reaction.

    • Stir at room temperature until completion (monitor by LC-MS).

    • Perform an aqueous workup, extract the product, and purify by column chromatography or preparative HPLC.

Protocol 2: O-Alkylation via Williamson Ether Synthesis

  • Rationale: The primary alcohol can be deprotonated to form an alkoxide, which can then be used to form ether linkages, expanding the chemical space explored.

  • Procedure:

    • Note: The amine should be protected (e.g., with a Boc group) before this step to prevent competitive N-alkylation.

    • Dissolve the N-protected intermediate (1.0 eq) in anhydrous THF.

    • Add a strong base such as sodium hydride (NaH, 1.2 eq) at 0 °C and stir for 30 minutes.

    • Add an alkyl halide (e.g., benzyl bromide, 1.1 eq) and allow the reaction to proceed at room temperature or with gentle heating.

    • Quench the reaction with water, extract the product, and purify as needed.

    • The protecting group can then be removed to yield the final compound.

Safety and Handling

As with any chemical intermediate, proper safety precautions are mandatory.

  • Hazard Identification: The hydrochloride salt of 6-Azaspiro[2.5]octane is classified as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[13][14]

  • Personal Protective Equipment (PPE): Always handle this compound in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, nitrile gloves, and chemical safety goggles.[14]

  • Handling: Avoid creating dust. Use engineering controls like local exhaust ventilation. Keep away from incompatible materials such as strong oxidizing agents.[15]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] For long-term stability, storage in a refrigerator is recommended.[6]

  • First Aid Measures:

    • Skin Contact: Immediately wash with plenty of soap and water. Seek medical attention if irritation persists.[16]

    • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[16]

    • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[15]

    • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center immediately.[15]

References

  • Ismail, M. et al. (2021). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 26(7), 1937. [Link]

  • Lecomte, M. et al. (2022). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery, 17(9), 945-959. [Link]

  • Downey, C. W. et al. (2023). General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters, 14(10), 1435-1441. [Link]

  • Sciencemadness Discussion Board. (2006). Isolation of primary amines as HCL salt problem. [Link]

  • Kaldor, S. W. et al. (1997). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Tetrahedron Letters, 38(20), 3785-3788. [Link]

  • Vale, C. et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(5), 519-535. [Link]

  • Wunberg, T. et al. (2020). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 63(24), 15147-15184. [Link]

  • Al-Majid, A. M. et al. (2024). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Molecules, 29(1), 1-17. [Link]

  • Google Patents. (1967).
  • ResearchGate. (2017). Purification of organic hydrochloride salt? [Link]

  • PubChem. (n.d.). 6-Azaspiro(2.5)octane hydrochloride. [Link]

  • PubChem. (n.d.). 6-Azaspiro[2.5]octane. [Link]

  • Welch, C. J. et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. LCGC North America, 35(8), 524-531. [Link]

  • ResearchGate. (2023). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. [Link]

  • Ashland. (2013). Safety Data Sheet: Drewcor™ 2130 CORROSION INHIBITOR. [Link]

  • CAS Common Chemistry. (n.d.). 6-(Phenylmethyl)-1-oxa-6-azaspiro[2.5]octane. [Link]

  • ChemCD. (n.d.). 2-(6-Azaspiro[2.5]Octan-1-Yl)EthanolHydrochloride. [Link]

  • Google Patents. (2020). Synthesis method of 4, 7-diazaspiro [2.5] octane compound.
  • Ramadas, B. et al. (2015). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 13(28), 7668-7672. [Link]

  • de la Torre, A. et al. (2021). New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. Molecules, 26(15), 4436. [Link]

  • Google Patents. (2018). Intermediate of 4-oxa-7-azaspiro[2.
  • LookChem. (n.d.). Factory Supply Industrial Grade 6-Azaspiro[2.5]octane hydrochloride. [Link]

Sources

Application

Protocol for N-alkylation of 6-azaspiro[2.5]octane hydrochloride

Technical Application Note: Optimized N-Alkylation Strategies for 6-Azaspiro[2.5]octane Scaffolds Strategic Overview The 6-azaspiro[2.5]octane scaffold is a critical pharmacophore in modern medicinal chemistry, serving a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Optimized N-Alkylation Strategies for 6-Azaspiro[2.5]octane Scaffolds

Strategic Overview

The 6-azaspiro[2.5]octane scaffold is a critical pharmacophore in modern medicinal chemistry, serving as a conformationally restricted bioisostere of piperidine.[1] The spiro-cyclopropyl moiety at the C4 position introduces unique vector orientation and metabolic stability compared to the parent piperidine. However, the commercial availability of this building block as a hydrochloride salt presents specific solubility and reactivity challenges that must be managed to prevent yield loss or ring-opening side reactions.[1]

This guide details two validated protocols for N-alkylation:

  • Reductive Amination (Method A): The preferred method for introducing complex or bulky alkyl groups with high chemoselectivity.

  • Direct Nucleophilic Substitution (Method B): A robust method for simple, primary alkyl halides.[1]

Pre-Reaction Analytics & Handling

Substrate Profile:

  • Compound: 6-azaspiro[2.5]octane hydrochloride[1][2]

  • MW: 147.65 g/mol (Salt) / 111.19 g/mol (Free Base)

  • pKa (Conj. Acid): ~10.8–11.0 (Estimated based on piperidine).

  • Critical Stability Note: The cyclopropane ring is generally stable under basic and mild acidic conditions. Avoid strong Lewis acids (

    
    , 
    
    
    
    ) or highly acidic aqueous conditions (
    
    
    ) at high temperatures, as these may trigger cyclopropane ring opening.

The "Salt" Factor: The HCl salt is insoluble in non-polar solvents (DCM, DCE, Toluene) often used for alkylation.

  • For Method A: In-situ neutralization is required.[1]

  • For Method B: Heterogeneous inorganic bases are sufficient.[1]

Method A: Reductive Amination (Preferred)

Rationale: This method minimizes the risk of over-alkylation (quaternization) and tolerates functional groups on the alkylating partner.

Reagents:

  • Aldehyde/Ketone (1.0 – 1.1 equiv)[1]

  • Reducing Agent: Sodium Triacetoxyborohydride (STAB) (

    
    ) (1.5 equiv)
    
  • Base:

    
    -Diisopropylethylamine (DIPEA) (1.0 equiv - Strictly to neutralize HCl)[1]
    
  • Solvent: 1,2-Dichloroethane (DCE) or DCM.[1] (Methanol can be used for solubility but may reduce STAB stability).

Protocol:

  • Salt Break (In-Situ): To a reaction vial, add 6-azaspiro[2.5]octane hydrochloride (1.0 equiv) and DCE (0.2 M concentration). Add DIPEA (1.0 equiv) and stir for 10 minutes. Note: The solution may remain cloudy; this is acceptable.

  • Imine Formation: Add the aldehyde/ketone (1.05 equiv). If the aldehyde is unhindered, stir for 15–30 minutes at Room Temperature (RT). If using a ketone, add acetic acid (catalytic, 1-2 drops) and stir for 1–2 hours.[1]

    • Checkpoint: Monitor by LCMS for imine formation (M+Substrate+Aldehyde-H2O).[1]

  • Reduction: Add

    
     (1.5 equiv) in one portion.
    
  • Reaction: Stir at RT for 2–16 hours.

  • Quench: Add saturated aqueous

    
    . Stir vigorously for 15 minutes to quench residual borohydrides.
    
  • Workup: Extract with DCM (3x). Wash combined organics with brine.[1] Dry over

    
    .[1]
    

Data Summary: Reductive Amination

ParameterSpecificationReason
Stoichiometry 1:1 (Amine:Aldehyde)Prevents side reactions; secondary amine is nucleophilic enough.[1]
pH Control ~5–6 (Internal)STAB requires slightly acidic media to activate the imine, but the HCl salt provides this naturally once neutralized.
Temperature 0°C to RTHigher temps promote side reactions; cyclopropane is stable at RT.[1]

Method B: Direct Nucleophilic Substitution ( )

Rationale: Best for attaching simple chains (Methyl, Ethyl, Benzyl) where aldehydes are not available.[1]

Reagents:

  • Alkyl Halide (R-X, where X=Br, I) (1.0 – 1.1 equiv)[1]

  • Base: Potassium Carbonate (

    
    ) (3.0 equiv) or Cesium Carbonate (
    
    
    
    ) (2.0 equiv)[1]
  • Solvent: Acetonitrile (MeCN) or DMF.

Protocol:

  • Preparation: In a reaction vessel, suspend 6-azaspiro[2.5]octane hydrochloride (1.0 equiv) and finely ground

    
     (3.0 equiv) in anhydrous MeCN (0.1–0.2 M).
    
  • Activation: Stir at RT for 15 minutes. The excess base liberates the free amine.

  • Addition: Add the Alkyl Halide (1.0 equiv) dropwise.

    • Critical: Do NOT add excess alkyl halide.[1] Secondary amines are prone to reacting twice to form quaternary ammonium salts.[1]

  • Reaction: Heat to 60°C (for bromides) or RT (for iodides). Monitor by TLC/LCMS.[1]

  • Workup: Filter off the solid inorganic salts. Concentrate the filtrate. Partition residue between EtOAc and Water.[1]

Visualized Workflows (Graphviz)

Decision Tree & Process Flow

G Start Start: 6-azaspiro[2.5]octane HCl Choice Select Alkylation Partner Start->Choice Aldehyde Aldehyde / Ketone Choice->Aldehyde Complex R-Group Halide Alkyl Halide (R-X) Choice->Halide Simple R-Group NeutA Add DIPEA (1 eq) Solvent: DCE Aldehyde->NeutA Imine Imine Formation (pH ~5-6) NeutA->Imine Reduct Add NaBH(OAc)3 (STAB) Imine->Reduct Workup Aq. Workup & Purification Reduct->Workup NeutB Add K2CO3 (3 eq) Solvent: MeCN Halide->NeutB Heat Heat to 60°C Monitor for Quaternization NeutB->Heat Heat->Workup Final Target N-Alkyl Spiro Product Workup->Final

Caption: Decision matrix for selecting the optimal alkylation pathway based on substrate availability and complexity.

Quality Control & Troubleshooting

Analytical Markers:

  • 1H NMR (DMSO-d6):

    • Cyclopropane Protons: Look for high-field multiplets around

      
       0.3 – 0.6 ppm.[1] These are diagnostic. If these signals disappear or shift downfield (>1.0 ppm), ring opening may have occurred.[1]
      
    • Alpha-Protons: The protons adjacent to the nitrogen (piperidine ring) will shift from ~3.0 ppm (free base) to ~2.3–2.6 ppm upon alkylation.

Troubleshooting Table:

IssueProbable CauseCorrective Action
Low Conversion (Method A) HCl salt not neutralized.[1]Ensure 1.0 eq DIPEA is added before STAB addition.[1]
Quaternization (Method B) Excess Alkyl Halide.Use exactly 1.0 equiv of R-X.[1] Use Method A if possible.
Ring Opening Acidic pH + Heat.[1]Ensure pH > 4. Avoid strong Lewis acids.[1] Keep temp < 80°C.
Insolubility Salt nature.[1][3]Switch solvent to DMF or MeOH (for Method B) or use MeOH co-solvent (Method A).

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][4] Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862.[1][4][5] Link

  • Carson, K. G., et al. "Synthesis of 6-azaspiro[2.5]octane derivatives."[1] Patent WO2008124085, 2008.[1] (General reference for spiro-piperidine handling).

  • BenchChem. "Application Notes and Protocols for N-Alkylation of Secondary Amines." BenchChem Technical Library, 2025.[1] Link

  • PubChem. "6-Azaspiro[2.5]octane hydrochloride Compound Summary."[1][2] National Library of Medicine. Link

Sources

Method

Application Note: Strategic Incorporation of the 6-Azaspiro[2.5]octane Scaffold for Pharmacokinetic Optimization

Executive Summary & Rationale In the optimization of lead compounds, the 6-azaspiro[2.5]octane scaffold represents a high-value bioisostere for the 4,4-dimethylpiperidine or standard piperidine moiety. While gem-dimethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Rationale

In the optimization of lead compounds, the 6-azaspiro[2.5]octane scaffold represents a high-value bioisostere for the 4,4-dimethylpiperidine or standard piperidine moiety. While gem-dimethyl groups are classically used to block metabolic "soft spots," they often incur a lipophilicity penalty (increasing LogP), which can degrade solubility and increase non-specific binding.

The incorporation of the azaspiro[2.5]octane core offers a tripartite solution:

  • Metabolic Blocking: The spiro-cyclopropyl group effectively prevents cytochrome P450 (CYP) mediated oxidation at the C4 position, similar to a gem-dimethyl group.

  • Physicochemical Modulation: It increases the fraction of saturated carbon (

    
    ) and typically lowers lipophilicity (LogD) relative to the gem-dimethyl analog due to the unique electronic properties and solvation shell of the cyclopropane ring.
    
  • Conformational Restriction: The rigid spiro-fusion restricts the conformational ensemble of the piperidine ring, reducing the entropic penalty upon binding to the target protein.

This guide details the strategic rationale, synthetic protocols, and validation assays required to deploy this scaffold effectively.

Mechanistic Insight: The "Spiro" Advantage

Metabolic Stability vs. Lipophilicity

The primary driver for this modification is the "Escape from Flatland" strategy. Increasing


 correlates with improved clinical success.
  • The Problem: A piperidine ring is often susceptible to CYP-mediated oxidation at the C4 position. Adding two methyl groups (gem-dimethyl) blocks this but adds +0.8 to +1.0 units to cLogP, potentially hurting solubility and metabolic clearance via other pathways.

  • The Solution: The spiro-cyclopropane (6-azaspiro[2.5]octane) blocks the C4 position sterically and electronically (C-H bond dissociation energy of cyclopropane is high, preventing abstraction). Crucially, the cyclopropane ring is often less lipophilic than a gem-dimethyl group and can lower the pKa of the piperidine nitrogen slightly via inductive electron withdrawal, reducing lysosomal trapping potential.

Decision Logic: When to Deploy

Use the following decision tree to determine if this scaffold fits your lead optimization strategy.

DecisionTree Start Lead Compound Analysis (Piperidine Core) MetabIssue Is C4 Oxidation a Major Clearance Route? Start->MetabIssue Lipophilicity Is cLogP/LogD Already High? MetabIssue->Lipophilicity Yes Standard Keep Unsubstituted MetabIssue->Standard No Potency Is Potency Dependent on Specific Conformation? Lipophilicity->Potency Yes (LogD > 3) GemDimethyl Strategy A: Gem-Dimethyl Lipophilicity->GemDimethyl No (LogD < 2) Spiro Strategy B: 6-Azaspiro[2.5]octane Potency->Spiro Yes (Needs Rigidity) Potency->Spiro No (Needs Solubility)

Figure 1: Decision matrix for selecting between gem-dimethyl and spiro-cyclopropyl modifications.

Experimental Protocol: Synthesis of the Scaffold

The synthesis of 6-azaspiro[2.5]octane derivatives generally proceeds via the Simmons-Smith cyclopropanation of an exocyclic alkene. This protocol is robust and scalable.[1]

Reagents & Equipment
  • Starting Material: N-Boc-4-piperidone (CAS: 79099-07-3).

  • Reagents: Methyltriphenylphosphonium bromide (Wittig salt), Potassium tert-butoxide (KOtBu), Diethylzinc (

    
    , 1.0 M in hexanes), Diiodomethane (
    
    
    
    ).
  • Solvents: Anhydrous THF, Anhydrous Toluene or DCM.

  • Safety:

    
     is pyrophoric. Handle under strict inert atmosphere (
    
    
    
    or Ar).
Step-by-Step Workflow
Step A: Formation of the Exocyclic Alkene (Wittig Reaction)
  • Suspend methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF at 0°C.

  • Add KOtBu (1.2 equiv) portion-wise. Stir for 30 min (solution turns bright yellow).

  • Add N-Boc-4-piperidone (1.0 equiv) dissolved in THF dropwise.

  • Warm to room temperature (RT) and stir for 4 hours.

  • Workup: Quench with saturated

    
    , extract with EtOAc, dry over 
    
    
    
    , and concentrate. Purify via silica flash chromatography (Hex/EtOAc).
  • Product:tert-butyl 4-methylenepiperidine-1-carboxylate.

Step B: Simmons-Smith Cyclopropanation

Note: The Furukawa modification (using


) is preferred over the Zn-Cu couple for reproducibility.
  • Dissolve the alkene from Step A (1.0 equiv) in anhydrous Toluene at 0°C under Argon.

  • Add

    
     (1.0 M in hexanes, 2.5 equiv) carefully via syringe.
    
  • Add

    
     (2.5 equiv) dropwise over 20 minutes. Caution: Exothermic.
    
  • Allow the reaction to warm to RT and stir for 12–16 hours.

  • Quench (Critical): Cool to 0°C. Add saturated

    
     very slowly (gas evolution).
    
  • Workup: Extract with

    
    , wash with brine, dry (
    
    
    
    ), and concentrate.
  • Product:tert-butyl 6-azaspiro[2.5]octane-6-carboxylate.

Step C: Deprotection & Coupling
  • Dissolve the intermediate in DCM.

  • Add TFA (10 equiv) or HCl/Dioxane (4M). Stir 1 hour.

  • Concentrate to yield the 6-azaspiro[2.5]octane salt , ready for coupling to the core scaffold.

Synthesis SM N-Boc-4-piperidone Inter Exocyclic Alkene SM->Inter Wittig: Ph3PMeBr, KOtBu Prod N-Boc-6-azaspiro[2.5]octane Inter->Prod Simmons-Smith: Et2Zn, CH2I2 Final Free Amine Salt (Coupling Ready) Prod->Final Deprotection: TFA or HCl

Figure 2: Synthetic route from commercial piperidone to the spiro-scaffold.

Validation Protocol: Microsomal Stability Assessment

Once the scaffold is incorporated, validation of the metabolic stability hypothesis is required.

Assay Principle

Incubation of the test compound with liver microsomes (human/mouse) fortified with NADPH. The disappearance of the parent compound is monitored via LC-MS/MS to calculate Intrinsic Clearance (


).
Protocol
  • Preparation: Prepare a 10 mM stock of the test compound in DMSO.

  • Incubation Mix: Dilute compound to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes.

  • Initiation: Pre-incubate at 37°C for 5 min. Add NADPH (1 mM final) to start the reaction.

  • Sampling: Aliquot 50 µL at T=0, 5, 15, 30, and 60 min into acetonitrile (containing internal standard) to quench.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. The slope (

    
    ) determines half-life (
    
    
    
    ).
    
    

Comparative Data: The "Spiro" Effect

The following table illustrates the typical PK improvements observed when transitioning from a standard piperidine to the 6-azaspiro[2.5]octane scaffold in a hypothetical lead series (based on aggregated literature trends, e.g., GLP-1 agonists [1]).

PropertyAnalog A (Piperidine)Analog B (4,4-dimethyl)Analog C (6-azaspiro[2.5]octane)Interpretation
cLogP 2.53.42.9 Spiro adds bulk but less lipophilicity than gem-dimethyl.
HLM

High (>50 µL/min/mg)Low (<10 µL/min/mg)Low (<12 µL/min/mg) Both strategies effectively block C4 oxidation.
Solubility ModerateLowHigh Spiro disrupts crystal packing better than planar rings.
Selectivity BaselineModerateHigh Rigid vectors often reduce off-target binding.

Key Takeaway: Analog C retains the metabolic stability of Analog B but with a superior lipophilicity profile, reducing the risk of phospholipidosis and improving free fraction (


).

References

  • Aspnes, G. E., et al. (2023).[2] "6-Azaspiro[2.5]octanes as small molecule agonists of the human glucagon-like peptide-1 receptor."[2] Bioorganic & Medicinal Chemistry Letters, 94, 129454.[2] Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Barnes-Seeman, D. (2014). "Spirocyclic Scaffolds in Medicinal Chemistry." Current Topics in Medicinal Chemistry, 14. Link

  • Charette, A. B., & Beauchemin, A. (2001). "Simmons-Smith Cyclopropanation Reaction."[3][4][5] Organic Reactions.[3][4][5][6] Link

Sources

Application

Application Notes and Protocols for the Use of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride in Kinase Inhibitor Synthesis

Abstract The unique three-dimensional architecture of spirocyclic scaffolds offers significant advantages in modern drug discovery, particularly in the design of selective and potent kinase inhibitors. The 6-azaspiro[2.5...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The unique three-dimensional architecture of spirocyclic scaffolds offers significant advantages in modern drug discovery, particularly in the design of selective and potent kinase inhibitors. The 6-azaspiro[2.5]octane moiety, a rigid bicyclic system, has emerged as a valuable building block for introducing favorable physicochemical properties, such as improved solubility and metabolic stability, while providing precise vectors for interacting with target proteins.[1] This guide provides a comprehensive overview and detailed protocols for the application of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride in the synthesis of kinase inhibitors, with a particular focus on Hematopoietic Progenitor Kinase 1 (HPK1), a critical negative regulator in T-cell signaling and a promising target for cancer immunotherapy.[2][3]

Introduction: The Strategic Advantage of Spirocyclic Scaffolds in Kinase Inhibitor Design

Kinase inhibitors have revolutionized the treatment of various diseases, especially cancer.[4] However, achieving high selectivity and overcoming drug resistance remain significant challenges. The structural rigidity and three-dimensionality of spirocycles can lead to enhanced potency and selectivity by locking the conformation of a molecule, thus optimizing its interaction with the kinase active site.[1] The 6-azaspiro[2.5]octane fragment, in particular, has been successfully incorporated into inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), where it has been shown to improve pharmacokinetic properties and contribute to high inhibitory potency.[5][6]

The hydroxyl group of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol provides an additional point for hydrogen bonding or further functionalization, while the secondary amine serves as a key attachment point to the core scaffold of the kinase inhibitor, often via a Buchwald-Hartwig amination reaction.[7][8]

Featured Application: Synthesis of a Potent HPK1 Inhibitor

Hematopoietic Progenitor Kinase 1 (HPK1), a member of the Ste20 serine/threonine kinase family, is predominantly expressed in hematopoietic cells and acts as a negative regulator of T-cell receptor (TCR) signaling.[3] By phosphorylating the SLP-76 adaptor protein, HPK1 dampens T-cell activation and proliferation.[9] Inhibition of HPK1 is therefore a promising strategy to enhance anti-tumor immunity.[2][10] This section details the synthesis of a representative HPK1 inhibitor incorporating the 2-(6-azaspiro[2.5]octan-1-yl)ethanol moiety, targeting a common 7H-pyrrolo[2,3-d]pyrimidine core.[11]

Target Kinase Signaling Pathway: HPK1 in T-Cell Regulation

The diagram below illustrates the central role of HPK1 in negatively regulating T-cell activation, providing the rationale for its inhibition in cancer immunotherapy.

HPK1_Signaling_Pathway cluster_TCell T-Cell TCR T-Cell Receptor (TCR) LCK LCK TCR->LCK Stimulation ZAP70 ZAP-70 LCK->ZAP70 Phosphorylates SLP76 SLP-76 ZAP70->SLP76 Phosphorylates HPK1 HPK1 ZAP70->HPK1 Activates Activation T-Cell Activation, Proliferation, Cytokine Release SLP76->Activation Degradation SLP-76 Degradation SLP76->Degradation HPK1->SLP76 Phosphorylates (Negative Regulation) Inhibitor Spirocyclic HPK1 Inhibitor Inhibitor->HPK1 Inhibits

Caption: HPK1 Signaling Pathway in T-Cell Regulation.

Representative Biological Activity

The incorporation of the 6-azaspiro[2.5]octane moiety has led to the development of highly potent and selective HPK1 inhibitors. The following table summarizes representative data for such compounds.

Compound IDHPK1 IC50 (nM)GLK IC50 (nM)Selectivity (GLK/HPK1)Reference
Compound 162.67>300>112[5]
Compound 90.44214486[5]
Compound 10≤0.51227>445[5]
Compound K2.6>130>50[10]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of a model kinase inhibitor using 2-(6-azaspiro[2.5]octan-1-yl)ethanol hydrochloride.

General Synthetic Workflow

The overall synthetic strategy involves a palladium-catalyzed cross-coupling reaction, followed by purification.

Synthesis_Workflow Start Starting Materials: - 2-(6-Azaspiro[2.5]octan-1-yl)ethanol HCl - Chloro-7H-pyrrolo[2,3-d]pyrimidine derivative Coupling Buchwald-Hartwig Amination Start->Coupling Workup Aqueous Work-up Coupling->Workup Purification Chromatography Workup->Purification Analysis Characterization (NMR, MS) Purification->Analysis Final Final Kinase Inhibitor Analysis->Final

Caption: General workflow for kinase inhibitor synthesis.

Protocol: Buchwald-Hartwig Amination

This protocol describes the coupling of 2-(6-azaspiro[2.5]octan-1-yl)ethanol hydrochloride with a suitable chloro-heterocyclic core, such as a 4-chloro-7H-pyrrolo[2,3-d]pyrimidine derivative.

Materials:

  • 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride

  • 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine derivative (1.0 eq)

  • Pd₂(dba)₃ (0.05 eq)

  • XPhos (0.1 eq)

  • NaOtBu (3.0 eq)

  • Anhydrous 1,4-Dioxane

  • Nitrogen or Argon atmosphere

Procedure:

  • To a dry reaction vessel, add the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine derivative (1.0 eq), 2-(6-azaspiro[2.5]octan-1-yl)ethanol hydrochloride (1.2 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.1 eq), and NaOtBu (3.0 eq).

  • Evacuate and backfill the vessel with nitrogen or argon three times.

  • Add anhydrous 1,4-dioxane via syringe.

  • Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

Causality and Experimental Choices:

  • Catalyst System: The combination of Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand like XPhos is highly effective for the coupling of secondary amines with heteroaryl chlorides, which can be challenging substrates.[12]

  • Base: Sodium tert-butoxide (NaOtBu) is a strong, non-nucleophilic base required to deprotonate the amine hydrochloride salt and facilitate the catalytic cycle.[13]

  • Solvent: 1,4-Dioxane is a common high-boiling point solvent for Buchwald-Hartwig reactions, ensuring solubility of the reactants and facilitating the reaction at elevated temperatures.[12]

  • Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at high temperatures, so an inert atmosphere is crucial to prevent catalyst degradation and ensure high yields.[8]

Protocol: Work-up and Purification

The resulting product is a polar amine, which requires specific purification strategies.[7]

Procedure:

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove palladium residues.

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography. Given the basic nature of the product, an amine-functionalized silica gel or the addition of a small amount of triethylamine to the eluent can improve peak shape and prevent tailing.[7][14] Alternatively, reversed-phase chromatography can be employed for highly polar compounds.[15]

Self-Validating System:

  • The progress of the purification can be monitored by TLC, with fractions containing the desired product identified by UV visualization and/or staining.

  • The purity of the final compound should be confirmed by HPLC and its identity verified by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Conclusion

2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride is a valuable and versatile building block for the synthesis of advanced kinase inhibitors. Its rigid, three-dimensional structure can impart improved potency, selectivity, and pharmacokinetic properties to the final drug candidate. The protocols provided herein offer a robust framework for the incorporation of this spirocyclic amine into various kinase inhibitor scaffolds, with a particular emphasis on the promising therapeutic target, HPK1.

References

  • Design, Synthesis, and Biological Evaluation of a Series of Spiro Analogues as Novel HPK1 Inhibitors. ACS Medicinal Chemistry Letters. [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub. [Link]

  • Design, Synthesis, and Biological Evaluation of a Series of Spiro Analogues as Novel HPK1 Inhibitors - PMC. National Center for Biotechnology Information. [Link]

  • Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PMC. National Center for Biotechnology Information. [Link]

  • Discovery of Novel HPK1 Inhibitors Through Structure-Based Virtual Screening - PMC. National Center for Biotechnology Information. [Link]

  • Discovery of Spiro-azaindoline Inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1) - NIH. National Center for Biotechnology Information. [Link]

  • Identification of Novel HPK1 Hit Inhibitors: From In Silico Design to In Vitro Validation - PMC. National Center for Biotechnology Information. [Link]

  • Is there an easy way to purify organic amines? - Biotage. Biotage. [Link]

  • Discovery of Spiro-azaindoline Inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1). ACS Publications. [Link]

  • Discovery of Orally Active Isofuranones as Potent, Selective Inhibitors of Hematopoetic Progenitor Kinase 1. ACS Medicinal Chemistry Letters. [Link]

  • Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives - MDPI. MDPI. [Link]

  • How should I purify a complex, polar, amide reaction mixture? - Biotage. Biotage. [Link]

  • Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. ResearchGate. [Link]

  • HPK1(FL) Datasheet - Sino Biological. Sino Biological. [Link]

  • Buchwald–Hartwig amination - Wikipedia. Wikipedia. [Link]

  • Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. ACS GCI Pharmaceutical Roundtable. [Link]

  • Purine and Related Compound Purification Strategies - Teledyne Labs. Teledyne ISCO. [Link]

  • Workup: Amines - Department of Chemistry : University of Rochester. University of Rochester. [Link]

  • Kinase Inhibitors for Targeted Cancer Therapy - PubMed. National Center for Biotechnology Information. [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. National Center for Biotechnology Information. [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for azaspirocycle formation via intramolecular cyclization

Welcome to the Azaspirocycle Synthesis Technical Support Hub. Status: System Operational Agent: Senior Application Scientist (Ph.D.) Topic: Optimizing Intramolecular Cyclization for Azaspirocycle Formation Overview: The...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Azaspirocycle Synthesis Technical Support Hub.

Status: System Operational Agent: Senior Application Scientist (Ph.D.) Topic: Optimizing Intramolecular Cyclization for Azaspirocycle Formation

Overview: The Engineering of Spiro-Fusion

You are likely here because your intramolecular cyclization—the critical step in forming the rigid, orthogonal spiro-core—is failing. Whether you are attempting an oxidative dearomatization , a transition-metal catalyzed cascade , or a radical cyclization , the thermodynamic penalty of forming a quaternary center often competes with faster, intermolecular pathways.

This guide treats your reaction not as a "recipe" but as a system of competing rates. We will troubleshoot the three most common failure modes: Kinetic Stalling , Stereochemical Drift , and Substrate Suicide .

Ticket #001: Reaction Stalling & Low Conversion

Symptom: Starting material is consumed, but product yield plateaus at <40%. LCMS shows complex mixtures or unreacted intermediates.

Root Cause Analysis

In spirocyclization, particularly oxidative dearomatization (e.g., phenol to spirodienone), the transition state is highly charged and sterically crowded. Standard solvents (DCM, THF) often fail to stabilize the developing charge, leading to reversible intermediate formation or catalyst death.

The "Miracle Solvent" Protocol: HFIP

If you are using hypervalent iodine (PIFA/PIDA) or cationic metal catalysts, 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) is not just a solvent; it is a catalyst promoter.

  • Mechanism: HFIP forms a dense hydrogen-bond network that stabilizes the leaving group (e.g., -OAc from PIDA) and the cationic transition state. It also breaks up aggregates of reactive species.

  • Evidence: Research indicates HFIP can accelerate reaction rates by orders of magnitude compared to isopropanol or DCM, specifically by stabilizing hydrogen-bonded clusters [1].

Troubleshooting Workflow:

VariableStandard ConditionOptimized Condition (Try this) Why?
Solvent DCM or MeOHHFIP or TFE (2,2,2-Trifluoroethanol)Stabilizes polar transition states; prevents nucleophilic competition.
Concentration 0.1 M0.01 M - 0.05 M High dilution favors intramolecular cyclization over intermolecular polymerization.
Oxidant PIDA (1.1 equiv)PIFA (1.2 equiv) + BF₃·OEt₂ PIFA is more reactive; Lewis acid activates the iodine(III) species.
Visualizing the Pathway

The following diagram illustrates the decision logic for rescuing a stalled oxidative spirocyclization.

Troubleshooting_Stall Start Reaction Stalled? Check_SM Is SM Consumed? Start->Check_SM Check_Inter Intermediate Persists? Check_SM->Check_Inter Yes Lewis_Acid Add Lewis Acid (BF3 or TMSOTf) Check_SM->Lewis_Acid No (SM remains) Solvent_Switch Switch to HFIP/TFE Check_Inter->Solvent_Switch Yes (Cation unstable) Dilution Dilute to 0.01M Check_Inter->Dilution No (Oligomers formed)

Caption: Decision tree for troubleshooting stalled oxidative spirocyclization reactions.

Ticket #002: Loss of Diastereoselectivity (dr)

Symptom: You formed the spirocycle, but the diastereomeric ratio (dr) is 1:1 or favors the wrong isomer.

Technical Insight: The "Face" Problem

In transition-metal catalyzed reactions (e.g., Pd-catalyzed Heck spirocyclization), selectivity is dictated by the approach of the metal to the alkene face.

  • Substrate Control: Existing chiral centers (e.g., trans-diol protecting groups) can force the pendant alkene into a "perpendicular" conformation to minimize A(1,3) strain [2].

  • Ligand Control: In enantioselective variants, the ligand must create a "chiral pocket" that destabilizes one transition state.

Optimization Protocol
  • Temperature Drop: Kinetic control is essential. Lower the temperature to -78°C (for lithiation/cyclization) or 0°C (for oxidative methods).

  • Protecting Group Swap:

    • Issue: Flexible chains allow free rotation.

    • Fix: Use bulky protecting groups (Boc, TBDPS) or cyclic protecting groups (acetonides) to rigidify the pre-transition state conformation.

  • Ligand Screening (For Metal Catalysis):

    • Switch from monodentate phosphines (PPh3) to bidentate ligands (BINAP, dppf) to enforce a tighter bite angle around the metal center [3].

Ticket #003: Substrate Decomposition (Elimination vs. Cyclization)

Symptom: Instead of the spirocycle, you isolate an elimination product (diene) or a hydrolyzed ring-opened byproduct.

Mechanism of Failure

This is a competition between Substitution (Cyclization) and Elimination .

  • In Silver-catalyzed reactions of alkynes [4], if the nucleophile (amine/amide) is too slow to attack the activated alkyne/allene, the intermediate may undergo proton elimination or hydrolysis.

  • In Radical cascades , hydrogen atom abstraction (HAT) can compete with the desired radical addition.

Corrective Actions
  • Buffer the System: If using hypervalent iodine, the byproduct is acetic acid or trifluoroacetic acid. This acidity can degrade sensitive spiro-aminals. Add solid NaHCO₃ or K₂CO₃ to the reaction mixture to neutralize acid in situ.

  • Nucleophilicity Booster: If the nitrogen nucleophile is an amide/carbamate, it may be too weak.

    • Action: Switch to a N-methoxy amide (Weinreb) or Sulfonamide to alter the electronics without fully deprotecting to the free amine (which might oxidize).

Experimental Protocol: Oxidative Dearomatization to Azaspirocycles

Context: This is a robust baseline protocol for converting para-substituted phenols to spiro-lactams using hypervalent iodine.

Reagents:

  • Substrate: 3-(4-hydroxyphenyl)propanamide derivative (1.0 equiv)

  • Oxidant: PIDA (Diacetoxyiodobenzene) (1.1 equiv)

  • Solvent: HFIP (Hexafluoroisopropanol) (0.05 M concentration)

  • Base: Sodium Bicarbonate (2.0 equiv)

Step-by-Step:

  • Preparation: Dissolve the phenolic substrate in HFIP. Note: HFIP is volatile and expensive; ensure the vessel is sealed well.

  • Buffering: Add solid NaHCO₃ to the solution. Stir for 5 minutes.

  • Oxidation: Dissolve PIDA in a minimal amount of HFIP/DCM (10:1). Add this solution dropwise to the reaction mixture at 0°C over 15 minutes.

    • Why Dropwise? Keeps the concentration of the oxidant low to prevent over-oxidation of the electron-rich phenol.

  • Monitoring: Stir at 0°C for 30 minutes. Monitor by TLC/LCMS.

    • Success Marker: Disappearance of the phenol UV trace; appearance of a new, less polar spot (spirodienone).

  • Quench: Dilute with EtOAc, wash with saturated aqueous Na₂S₂O₃ (to remove excess iodine species) and NaHCO₃.

  • Purification: Flash chromatography on silica gel. Warning: Spirodienones can be acid-sensitive; use 1% Et₃N in the eluent if degradation is observed on the column.

Mechanistic Visualization: The HFIP Effect

This diagram details the oxidative dearomatization pathway and where HFIP intervenes to lower the activation energy.

Mechanism_HFIP Phenol Phenol Substrate Activation Ligand Exchange (PhI(OAc)2) Phenol->Activation TransitionState Cationic Transition State (Phenoxonium Ion) Activation->TransitionState -AcOH Cyclization Intramolecular Nucleophilic Attack TransitionState->Cyclization HFIP_Node HFIP Stabilization (H-Bond Network) HFIP_Node->TransitionState Stabilizes Charge Product Azaspirocycle (Spirodienone) Cyclization->Product

Caption: Mechanistic pathway showing HFIP stabilization of the cationic phenoxonium transition state.

References

  • Unravelling the workings of 'miracle solvent' hexafluoro-isopropanol. Max Planck Institute for Polymer Research.[1] (2024).[2][3] Link

  • Diastereoselection in the formation of spirocyclic oxindoles by the intramolecular Heck reaction. PubMed. (2006). Link

  • Stereoselective synthesis and applications of spirocyclic oxindoles. Organic Chemistry Frontiers. (2021).[3][4][5][6][7] Link

  • Silver-Catalyzed Tandem Cyclization for Syntheses of Azaoxa- and Diazaspirocycles. ChemRxiv. (2023).[3][6][8] Link

Sources

Optimization

Technical Support Center: Purification of 2-(6-Azaspiro[2.5]octan-1-yl)ethanol Hydrochloride

Case ID: PUR-AZA-25-OCT Status: Active Support Level: Tier 3 (Senior Application Scientist) Subject: Alternative Purification & Troubleshooting for Spirocyclic Amine Salts[1][2] Introduction: The Challenge of the Spiro S...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-AZA-25-OCT Status: Active Support Level: Tier 3 (Senior Application Scientist) Subject: Alternative Purification & Troubleshooting for Spirocyclic Amine Salts[1][2]

Introduction: The Challenge of the Spiro Scaffold

You are likely encountering difficulties because 2-(6-Azaspiro[2.5]octan-1-yl)ethanol hydrochloride combines three challenging physicochemical properties:

  • High Polarity: The secondary amine salt plus the hydroxyl group creates a highly water-soluble, polar molecule that trails on normal-phase silica.[1][2][3]

  • Hygroscopicity: Spirocyclic ammonium salts often lack the crystal lattice energy to form stable solids, leading to deliquescence (turning into a gum/oil) upon exposure to air.[3]

  • Cyclopropane Strain: The spiro[2.5] junction contains a strained cyclopropane ring.[3] While generally robust, it can be susceptible to ring-opening under harsh Lewis acidic conditions or excessive thermal stress (>100°C).[1][2][3]

This guide moves beyond standard recrystallization to provide three alternative purification workflows designed for stubborn spirocyclic amines.

Decision Matrix: Select Your Protocol

Before proceeding, identify your specific failure mode to choose the correct workflow.[3]

PurificationStrategy Start START: Define Impurity Profile Q1 Is the product 'oiling out' during crystallization? Start->Q1 Q2 Are impurities non-basic (neutrals, starting materials)? Q1->Q2 No (Solid but impure) Method1 PROTOCOL A: Controlled Antisolvent Precipitation Q1->Method1 Yes (Gummy solid) Q3 Is the salt highly polar/water soluble? Q2->Q3 No (Isomers/Salts) Method2 PROTOCOL B: SCX Catch-and-Release (Chemical Filtering) Q2->Method2 Yes (Remove neutrals) Method3 PROTOCOL C: Polar-Mode SFC (Chaotropic Mobile Phase) Q3->Method3 Yes (Tailing on HPLC)

Figure 1: Decision matrix for selecting the appropriate purification technique based on observed failure modes.

Protocol A: Controlled Antisolvent Precipitation

Best for: Products that form "oils" or "gums" instead of crystals in standard Ethanol/Ether systems.[1][3]

Standard ether-based precipitation often fails because diethyl ether precipitates the salt too rapidly, trapping impurities and solvent.[1][2][3] We will use a dielectric tuning approach.

The Solvent System
RoleSolventWhy?
Good Solvent Isopropyl Alcohol (IPA) Dissolves the salt but has a lower dielectric constant than MeOH, encouraging slower crystal growth.[1][2]
Antisolvent Ethyl Acetate (EtOAc) Milder antisolvent than ether; allows for an equilibrium between oil and crystal.[1][3]
Drying Agent P2O5 (Phosphorus Pentoxide) Essential for the desiccator; this salt is likely hygroscopic.[3]
Step-by-Step Procedure
  • Dissolution: Dissolve the crude gum in the minimum amount of hot IPA (60°C). Do not boil.

  • Seeding: If you have any seed crystals, add them now. If not, scratch the glass side with a spatula.[3]

  • The "Cloud Point" Titration:

    • Add hot EtOAc dropwise until the solution turns slightly cloudy (turbid).[3]

    • Add 1-2 drops of IPA to turn it clear again.[1][2][3]

  • Slow Cooling: Wrap the flask in aluminum foil and a towel (insulation) to allow it to cool to room temperature over 4–6 hours. Rapid cooling = Oil.[1][2]

  • Cold Soak: Once at RT, place in a fridge (4°C) overnight.

  • Isolation: Filter rapidly under a nitrogen blanket (to prevent moisture absorption).[2][3] Wash with cold EtOAc.[2][3]

Protocol B: SCX "Catch-and-Release" (Chemical Filtering)

Best for: Removing non-basic impurities (starting material alcohols, neutral byproducts) or metal catalysts.[1][2]

Strong Cation Exchange (SCX) chromatography uses a sulfonic acid-bonded silica.[1][2][3][4] It chemically binds your amine, allowing you to wash away everything else, then releases the amine.

Mechanism of Action
  • Catch: The secondary amine (pKa ~10-11) protonates and binds to the sulfonic acid resin (

    
    ).[1][2][3]
    
  • Wash: Neutrals and weak acids pass through.[2][3]

  • Release: Ammonia displaces the amine, freeing it as the base.[3]

SCX_Workflow Load 1. LOAD Dissolve Crude in MeOH (Amine Binds to Resin) Wash 2. WASH Flush with MeOH/DCM (Elutes Neutrals/Impurities) Load->Wash Waste Elute 3. RELEASE Flush with 2M NH3 in MeOH (Elutes Pure Free Base) Wash->Elute Collect Product Reform 4. RE-SALT Treat with HCl in Dioxane (Regenerate HCl Salt) Elute->Reform

Figure 2: The Catch-and-Release workflow for isolating spirocyclic amines.

Step-by-Step Procedure
  • Conditioning: Pre-rinse an SCX cartridge (e.g., Teledyne ISCO RediSep® SCX or similar) with MeOH.[2][3]

  • Loading: Dissolve your crude material in MeOH (max 50 mg/mL). Load onto the cartridge.

    • Note: The amine will stick at the top.[3]

  • Washing: Flush with 5–10 column volumes (CV) of MeOH.

    • Check: Analyze the eluate by TLC/LCMS.[3] It should contain your impurities.[2][3] The product is still on the column.

  • Releasing: Switch solvent to 2M NH3 in MeOH . Flush with 5 CVs.[2][3]

    • Result: The product elutes as the free base .[3]

  • Salt Reformation: Evaporate the ammoniacal MeOH. Redissolve the residue in dry Et2O or EtOAc and add 1.1 eq of 4M HCl in Dioxane.[3] The pure salt will precipitate immediately.[3]

Protocol C: Polar-Mode SFC (Supercritical Fluid Chromatography)

Best for: High-throughput purification when the salt is too polar for Reverse Phase (C18) or Normal Phase silica.[1][2][3]

Standard SFC often fails for polar salts because CO2 is non-polar.[2][3] You must use "Chaotropic" additives to mask the silanols and improve solubility.[3]

Technical Setup
  • Stationary Phase: 2-Ethylpyridine (2-EP) or Diol columns (preferred over C18).[1][2][3]

  • Mobile Phase A: CO2 (Supercritical).[1][2][3][5]

  • Mobile Phase B (Modifier): Methanol + 20mM Ammonium Hydroxide + 2-5% Water .[1][2][3]

    • Critical Insight: The addition of water and ammonium hydroxide creates a "chaotropic" environment that disrupts the strong ionic interactions between the amine salt and the stationary phase, sharpening the peak shape.

Gradient Strategy
Time (min)% Modifier (B)Note
0–15%Hold to focus injection
1–65% → 50%Linear ramp
6–850%Wash strongly retained components
8–105%Re-equilibrate

Reference Note: The use of water/ammonium hydroxide in SFC for polar peptides and amines is well-documented to improve peak shape and recovery [1, 2].[1]

Troubleshooting & FAQs

Q: The salt turned into a sticky gum after drying. Is it ruined?

A: No, it is likely just hygroscopic .

  • Fix: Dissolve the gum in a small amount of anhydrous MeOH. Add dry toluene and rotovap.[3] Repeat 3x (Azeotropic drying).

  • Final Step: Triturate (grind) the residue with anhydrous diethyl ether or pentane under nitrogen.[3] The mechanical action often forces crystallization.[3]

Q: Can I use heat to speed up drying?

A: Proceed with caution. The spiro[2.5]octane system contains a cyclopropane ring.[1][3] While stable at room temperature, heating acidic salts (HCl) >100°C can trigger acid-catalyzed ring opening or rearrangement.[1][2][3] Always dry under high vacuum at <40°C.[2][3]

Q: My yield is low after SCX purification.

A: You likely didn't elute with high enough pH. Ensure you are using 2M Ammonia in MeOH (commercially available).[2][3] Weaker bases (TEA) or lower concentrations may not displace the amine efficiently from the sulfonic acid residues.[3]

References

  • Teledyne ISCO. (2012).[2][3] RediSep SCX Column: Catch and Release Purification. Application Note AN39. Link

  • Dispas, A., et al. (2019).[2][3] Chaotropic Effects in Sub/Supercritical Fluid Chromatography via Ammonium Hydroxide in Water-Rich Modifiers: Enabling Separation of Peptides and Highly Polar Pharmaceuticals. Analytical Chemistry, 91(15), 9962–9969.[2][3] Link[1][2]

  • Agilent Technologies. (2016).[2][3] Separation of Highly Polar Compounds by SFC. Application Note 5991-6673EN. Link

  • Zheng, S., & Tice, C. M. (2016).[2][3] The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Bioorganic & Medicinal Chemistry Letters, 26(19), 4663-4669.[1][2] (Context on Spiro physicochemical properties). Link[1][2]

Sources

Reference Data & Comparative Studies

Validation

Comparing azaspiro[3.3]heptanes as bioisosteres for morpholine or piperazine

Executive Summary: The "Spiro Switch" In modern medicinal chemistry, the transition from saturated 6-membered heterocycles (morpholine, piperazine) to rigid spirocyclic scaffolds—specifically 2-oxa-6-azaspiro[3.3]heptane...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Spiro Switch"

In modern medicinal chemistry, the transition from saturated 6-membered heterocycles (morpholine, piperazine) to rigid spirocyclic scaffolds—specifically 2-oxa-6-azaspiro[3.3]heptane and 2,6-diazaspiro[3.3]heptane —represents a high-impact strategy to modulate physicochemical properties without altering the core pharmacophore significantly.

This guide objectively compares these scaffolds. While morpholine and piperazine are ubiquitous "linker" and "capping" groups, they often suffer from rapid oxidative metabolism and high lipophilicity. The azaspiro[3.3]heptane alternatives offer a higher fraction of sp3 carbons (


), improved metabolic stability, and a distinct geometric vector that can access novel chemical space.

Key Finding: The "Spiro Switch" is not a direct geometric swap. It induces a 90° twist in the exit vector and increases the heteroatom-to-heteroatom distance by ~1.0 Å. It is most effective when metabolic stability or solubility is the limiting factor, rather than precise steric fit.

Geometric & Physicochemical Profiling[1][2][3]

The primary distinction between these bioisosteres is topological. Morpholine exists predominantly in a chair conformation, placing substituents in equatorial or axial positions. The spiro[3.3]heptane system is rigid and linear but introduces a specific twist.

Table 1: Physicochemical Comparison (Matched Molecular Pairs)
PropertyMorpholine2-Oxa-6-azaspiro[3.3]heptanePiperazine2,6-Diazaspiro[3.3]heptaneImpact
Geometry Chair (Flexible)Rigid / LinearChair (Flexible)Rigid / LinearVector Change
Exit Vector Angle ~180° (pseudo)180° (Linear)~180°180°Twist Effect
Substituent Orientation Coplanar90° Twist Coplanar90° Twist Critical for SAR
pKa (Conj. Acid) ~8.3~9.5 - 9.8~9.8~10.5Increased Basicity
LogD (pH 7.4) Baseline-0.5 to -1.0 (Lower)BaselineLower Improved Sol.
Metabolic Liability High (

-C oxidation)
Low (Quaternary center)HighLowExtended


1.01.0 (High rigidity)1.01.0 (High rigidity)Rigidity

Expert Insight: The reduction in LogD (lipophilicity) despite the addition of a carbon atom (C4 vs C5) is counterintuitive. This is driven by the increased basicity of the spiro-amine (due to ring strain and lack of eclipsing interactions), which leads to a higher fraction of the ionized species at physiological pH.

Decision Logic: When to Switch?

The following logic flow illustrates the strategic decision-making process for employing azaspiro[3.3]heptanes in a lead optimization campaign.

SpiroDecision Start Lead Compound Analysis (Morpholine/Piperazine Core) Issue_Metab Issue: High Metabolic Clearance (Microsomal Stability) Start->Issue_Metab Issue_Sol Issue: Low Solubility / High LogD Start->Issue_Sol Issue_Select Issue: Off-Target Selectivity Start->Issue_Select Check_SAR Check Binding Pocket: Is the vector strictly planar? Issue_Metab->Check_SAR Issue_Sol->Check_SAR Spiro_Sol Adopt Azaspiro[3.3]heptane (Blocks metabolic soft spot) Issue_Select->Spiro_Sol Rigidity improves selectivity Check_SAR->Spiro_Sol No (Pocket tolerates twist) No_Go Avoid Spiro: Stereocenter Clash likely Check_SAR->No_Go Yes (Strict planarity req.)

Figure 1: Decision tree for bioisosteric replacement. The 90° twist of the spiro-cycle is the primary "Go/No-Go" gatekeeper.

Metabolic Stability Mechanism

The superior metabolic stability of azaspiro[3.3]heptanes is derived from the removal of the


-protons  relative to the heteroatom.
  • Morpholine/Piperazine: CYP450 enzymes typically abstract a hydrogen atom from the carbon

    
     to the nitrogen (or oxygen), leading to an iminium ion intermediate and subsequent ring opening.
    
  • Azaspiro[3.3]heptane: The central carbon is quaternary. The adjacent carbons are part of a strained cyclobutane ring. While oxidation can occur, the bridgehead quaternary carbon effectively blocks the most rapid oxidative pathways.

Data Support: In human liver microsomes (HLM), 2-oxa-6-azaspiro[3.3]heptane analogs frequently demonstrate a 2- to 5-fold reduction in intrinsic clearance (


)  compared to their morpholine parents.

Experimental Protocols

A. Synthesis of 2-Oxa-6-azaspiro[3.3]heptane Scaffold

Rationale: This protocol avoids the use of unstable intermediates and utilizes the commercially available tribromoneopentyl alcohol.[1][2] This is a robust, scalable route (based on the TBI-223 process).

Materials:

  • Tribromoneopentyl alcohol[1][2]

  • Sodium hydroxide (aq)[1]

  • p-Toluenesulfonamide[2]

  • Magnesium / Methanol (for deprotection)

Workflow:

  • Oxetane Formation:

    • Treat tribromoneopentyl alcohol with aqueous NaOH at reflux.

    • Mechanism:[3] Intramolecular Williamson ether synthesis.

    • Yield: ~70-80%.

    • Product: 3,3-bis(bromomethyl)oxetane.[1][2]

  • Spiro-Cyclization:

    • React 3,3-bis(bromomethyl)oxetane with p-toluenesulfonamide in the presence of a base (

      
      ) in DMF or CH3CN at 100°C.
      
    • Mechanism:[3] Double nucleophilic substitution to form the azetidine ring.

    • Product: N-tosyl-2-oxa-6-azaspiro[3.3]heptane.

  • Deprotection:

    • Perform reductive detosylation using Mg powder in MeOH (sonication may assist) or Na/naphthalene.

    • Purification: Isolate as the oxalate or hydrochloride salt for stability.

B. Matched Molecular Pair (MMP) Stability Assay

Rationale: To validate the bioisosteric advantage, a side-by-side comparison in liver microsomes is required.

Protocol:

  • Substrate Prep: Prepare 10 mM DMSO stocks of the Morpholine-drug and the Spiro-drug.

  • Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg/mL protein).

  • Initiation: Add NADPH regenerating system. Incubate at 37°C.

  • Sampling: Aliquot at t=0, 5, 15, 30, and 60 min. Quench immediately in ice-cold acetonitrile containing internal standard (e.g., Warfarin).

  • Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Gradient =

    
    .
    
    • 
      .
      

Synthesis Workflow Diagram

Synthesis Start Tribromoneopentyl Alcohol Step1 NaOH, Reflux (Oxetane Formation) Start->Step1 Inter1 3,3-bis(bromomethyl) oxetane Step1->Inter1 Step2 TsNH2, K2CO3 (Spiro-Cyclization) Inter1->Step2 Inter2 N-Tosyl-Spiro Step2->Inter2 Step3 Mg/MeOH (Detosylation) Inter2->Step3 Final 2-Oxa-6-azaspiro [3.3]heptane (Salt) Step3->Final

Figure 2: Scalable synthetic route for the 2-oxa-6-azaspiro[3.3]heptane core.

References

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of the 2-Oxa-6-azaspiro[3.3]heptane Scaffold. Angewandte Chemie International Edition. Link

  • Wuitschik, G., et al. (2006). Spiro[3.3]heptanes as rigid, hyper-sp3-rich scaffolds for medicinal chemistry.[4] Angewandte Chemie. Link

  • Mykhailiuk, P. K. (2015). Saturated Bioisosteres of Benzene: Where to Go Next? Chemistry – A European Journal.[5] Link

  • Barnes-Seeman, D., et al. (2014). The Role of Azaspiro[3.3]heptanes in Medicinal Chemistry: Effects on Physicochemical Properties and Metabolic Stability.[6] ACS Medicinal Chemistry Letters. Link

  • TBI-223 Process Development. (2023). Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane. Organic Process Research & Development.[1] Link[1]

Sources

Comparative

Comparative analysis of lipophilicity (LogD) between azaspirocycles and their carbocyclic analogs

Topic: Comparative Analysis of Lipophilicity (LogD) between Azaspirocycles and their Carbocyclic/Heterocyclic Analogs Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Profess...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Analysis of Lipophilicity (LogD) between Azaspirocycles and their Carbocyclic/Heterocyclic Analogs Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In modern drug discovery, the transition from planar, aromatic-rich structures to three-dimensional (


-rich) scaffolds is a dominant strategy to improve physicochemical properties. Azaspirocycles—specifically azaspiro[3.3]heptanes and azaspiro[4.4]nonanes—have emerged as superior bioisosteres for traditional piperidines, morpholines, and phenyl rings.

This guide analyzes the lipophilicity (LogD


) differentials between these spirocycles and their flat analogs. Key Finding:  Contrary to the intuition that adding carbon increases lipophilicity, replacing a piperidine or morpholine with an azaspiro[3.3]heptane frequently lowers LogD

by 0.4 to 1.6 units
. This phenomenon is primarily driven by the modulation of basicity (

) and solvation energetics, rather than simple carbon count.

Mechanistic Insight: The "Spiro Effect" on LogD

To understand the LogD shift, one must distinguish between intrinsic lipophilicity (LogP) and pH-dependent distribution (LogD).[1]

The Basicity Driver

The lipophilicity of ionizable compounds at physiological pH (7.4) is governed by the Henderson-Hasselbalch equation. Azaspirocycles often exhibit higher


 values than their monocyclic counterparts due to the relief of steric strain upon protonation and the lack of adjacent electron-withdrawing effects (inductive isolation).
  • Mechanism: A higher

    
     means a larger fraction of the molecule exists in the ionized (protonated) cationic form at pH 7.4.
    
  • Result: Since ions partition poorly into the lipid phase (octanol), the observed LogD

    
     decreases significantly, even if the intrinsic LogP (neutral form) is slightly higher due to the added carbon bulk.
    
Vectorial Analysis & Solvation

Unlike flat aromatic rings which stack and aggregate, the orthogonal geometry of spirocycles disrupts planar packing. This "3D-ness" allows for better solvation of the scaffold in aqueous media, further contributing to a lower LogD and improved solubility.

Graphviz Logic Map: Scaffold Evolution & Property Shift

The following diagram illustrates the structural evolution and the resulting physicochemical cascade.

SpiroLogic Flat Planar Scaffold (Phenyl/Piperidine) Transformation Spiro-cyclization (Bioisosteric Replacement) Flat->Transformation Design Step Spiro 3D Azaspirocycle (e.g., Azaspiro[3.3]heptane) Transformation->Spiro Prop1 increased pKa (Higher Ionization at pH 7.4) Spiro->Prop1 Electronic Effect Prop2 Orthogonal Vectors (Disrupted Stacking) Spiro->Prop2 Steric Effect Result LOWER LogD(7.4) Improved Solubility Prop1->Result Dominant Driver Prop2->Result

Figure 1: Logic flow demonstrating how structural spiro-cyclization leads to reduced lipophilicity through electronic (pKa) and steric mechanisms.

Comparative Data Analysis

The following table synthesizes experimental data comparing standard heterocycles with their spirocyclic surrogates. Note the distinct reduction in LogD despite the increase in molecular weight (MW).

Table 1: Lipophilicity Profiles of Matched Molecular Pairs

Reference ScaffoldSpirocyclic Analog

MW

LogD

Mechanistic Rationale
Piperidine 2-Azaspiro[3.3]heptane +12 Da-0.4 to -1.0 Increased

leads to higher ionization fraction at pH 7.4.
Piperidine 1-Azaspiro[3.3]heptane +12 Da-1.6 Significant basicity shift; high metabolic stability.
Morpholine 2-Oxa-6-azaspiro[3.3]heptane +12 Da-0.5 to -0.9 Removal of direct inductive effect of Oxygen on Nitrogen.
Phenyl Ring Spiro[3.3]heptane -6 Da-0.8 (ClogP) Saturation (Fsp3) removes lipophilic pi-cloud interactions.
Piperazine 2,6-Diazaspiro[3.3]heptane +12 Da-1.0 Geometric twisting prevents planar aggregation; high polarity.

Data Source: Synthesized from Burkhard et al. (Angew.[2][3][4] Chem. Int. Ed.) and internal application notes [1, 2].

Experimental Protocol: High-Throughput LogD Determination

Principle

Retention time (


) on a C18 column is correlated to lipophilicity. By running a set of standards with known LogD values, a calibration curve is established to convert the analyte's 

into a LogD

value.
Workflow Diagram

HPLC_Protocol Start Sample Preparation 10mM in DMSO HPLC RP-HPLC System Column: C18 Rapid Res (50x2.1mm) Mobile Phase: 50mM NH4OAc (pH 7.4) / ACN Start->HPLC Standards Prepare Calibrants (Theophylline, Phenylbutazone, etc.) Known LogD range -1 to +5 Standards->HPLC Run Isocratic/Gradient Run Measure Retention Time (tR) HPLC->Run Calc1 Calculate CHI CHI = (tR - t0) / Slope Run->Calc1 Calc2 Convert to LogD LogD = 0.0525 * CHI - 1.467 Calc1->Calc2

Figure 2: Step-by-step workflow for HPLC-based LogD determination.[2]

Detailed Protocol Steps
  • System Setup:

    • Instrument: Agilent 1290 Infinity II or equivalent UHPLC.

    • Column: Poroshell 120 EC-C18, 2.7 µm, 3.0 x 50 mm.

    • Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 7.4).

    • Mobile Phase B: Acetonitrile (ACN).

  • Calibration:

    • Inject a mixture of 5–10 standards with known LogD values ranging from hydrophilic (e.g., Theophylline, LogD ~ -0.02) to lipophilic (e.g., Triphenylene, LogD ~ 4.5).

    • Plot

      
       vs. Literature LogD to generate a linear regression equation (
      
      
      
      required).
  • Sample Analysis:

    • Prepare Azaspirocycle samples at 100 µM in 50:50 DMSO/Buffer.

    • Inject 5 µL.

    • Record

      
       of the major peak (UV detection at 254 nm and 230 nm).
      
  • Calculation:

    • Apply the calibration equation to the sample

      
      .
      
    • Validation: If the derived LogD is < 0, verify using a secondary Shake-Flask protocol, as HPLC linearity can degrade for highly polar spirocycles.

Case Study: Bupivacaine Analog

A seminal example of this application is the modification of the local anesthetic Bupivacaine .[2][4]

  • Original Scaffold: Contains a piperidine ring.[1][4][5]

  • Modification: Replacement with 1-azaspiro[3.3]heptane .

  • Outcome:

    • LogD: Decreased by 1.6 units.

    • Metabolic Stability: Significantly improved due to the removal of the labile

      
      -protons found in the piperidine ring.
      
    • Activity: Retained anesthetic efficacy while reducing systemic toxicity risks associated with high lipophilicity [3].

References

  • Burkhard, J. A., et al. (2010).[2][3][4] Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition.

  • Wuitschik, G., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Journal of Medicinal Chemistry.

  • Stepaniuk, O., et al. (2023). 1-Azaspiro[3.3]heptane as a Bioisostere of Piperidine. ChemRxiv (Preprint).

  • Genentech/Roche Internal Data. (2018). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. ACS Medicinal Chemistry Letters.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.